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An In-Depth Guide to Toxic Equivalency Factors (TEFs) for Dioxin-Like PCB Congeners

Introduction: The Challenge of Assessing Complex
PCB Toxicity

Polychlorinated biphenyls (PCBs) are a class of 209 individual chemical compounds, known as
congeners, that were once widely used in industrial applications due to their chemical stability.
[1] While their production has been banned, their persistence in the environment makes them
an ongoing concern for human and ecological health.[1] The toxicity of PCBs is not uniform
across all congeners; a specific subset, known as "dioxin-like" PCBs, elicits a spectrum of toxic
effects similar to the most potent dioxin, 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD).[2]

Assessing the risk of environmental mixtures containing numerous PCB congeners presents a
significant challenge. The Toxic Equivalency Factor (TEF) concept was developed to address
this complexity.[3] Spearheaded by organizations like the World Health Organization (WHO),
the TEF framework assigns a potency value to each dioxin-like congener relative to TCDD,
which is the reference compound and is assigned a TEF of 1.[3][4] By multiplying the
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concentration of each congener in a mixture by its TEF, we can calculate a total Toxic
Equivalency (TEQ), which represents the combined dioxin-like toxicity of the mixture as a
single TCDD-equivalent value.[5] This guide provides a detailed comparison of TEFs for
different PCB congeners, the experimental methodologies used to derive them, and the
underlying molecular mechanisms.

The Molecular Basis of Dioxin-Like Toxicity: The
Aryl Hydrocarbon (Ah) Receptor Pathway

The toxicity of dioxin-like PCBs is almost entirely mediated through their ability to bind to and
activate the aryl hydrocarbon receptor (AhR), a ligand-activated transcription factor present in
the cytoplasm of cells.[6][7] This shared mechanism is the fundamental principle that allows for
the comparison of potency between different congeners and validates the TEF approach.[8][9]

The activation sequence is as follows:

e Ligand Binding: A dioxin-like PCB congener enters the cell and binds to the AhR, which is
part of a cytosolic protein complex.[10]

e Nuclear Translocation: This binding event causes the AhR to translocate from the cytoplasm
into the nucleus.[10]

o Dimerization: Inside the nucleus, the AhR dissociates from its chaperone proteins and forms
a heterodimer with the AhR nuclear translocator (ARNT).[10][11]

» DNA Binding & Gene Expression: The AhR/ARNT complex binds to specific DNA sequences
known as xenobiotic response elements (XRES) in the promoter regions of target genes,
initiating their transcription.[12] A key target gene is CYP1A1, which codes for a cytochrome
P450 enzyme involved in xenobiotic metabolism.[13] The persistent activation of this
pathway leads to a cascade of downstream effects, culminating in the characteristic toxic
responses associated with dioxin exposure.[12]
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Caption: The Aryl Hydrocarbon (Ah) Receptor signaling pathway.
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Comparison of Toxic Equivalency Factors for PCB
Congeners

The WHO has convened expert panels to establish and periodically re-evaluate TEF values.
The most widely used values were established in 2005.[14] In 2022, the WHO published an
update based on a more rigorous, data-driven approach.[15][16] The 12 PCBs assigned TEF
values are categorized into two groups based on their structure: non-ortho PCBs (lacking
chlorine atoms at the ortho positions) and mono-ortho PCBs (having one chlorine atom at an
ortho position). Non-ortho PCBs can adopt a flat, coplanar structure, similar to TCDD, allowing
for high-affinity binding to the AhR.[4]

The table below compares the WHO 2005 and the most recent 2022 TEF values for the 12
dioxin-like PCBs.[1][15][17]
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PCB Congener WHO 2022 TEF[15]
Structure WHO 2005 TEF[14]
Number [16]

Non-ortho PCBs

PCB 77 3,3.,4,4'-TeCB 0.0001 0.0001
PCB 81 3,4,4',5-TeCB 0.0003 0.0003
PCB 126 3,3.,4,4'5-PeCB 0.1 0.03
PCB 169 3,3,4,4',5,5'-HxCB 0.03 0.03

Mono-ortho PCBs

PCB 105 2,3,3',4,4'-PeCB 0.00003 0.00003
PCB 114 2,3,4,4',5-PeCB 0.00003 0.00003
PCB 118 2,3',4,4'5-PeCB 0.00003 0.00003
PCB 123 2',3,4,4',5-PeCB 0.00003 0.00003
PCB 156 2,3,3',4,4'5-HxCB 0.00003 0.00003
PCB 157 2,3,3',4,4'5'-HxCB 0.00003 0.00003
PCB 167 2,3,4,4'5,5'-HxCB 0.00003 0.00003
PCB 189 2,3,3',4,4'5,5-HxCB 0.00003 0.00003

Key Observations from the 2022 Re-evaluation:

o Methodological Shift: The 2022 re-evaluation marked a significant advancement by
employing a Bayesian dose-response modeling and meta-analysis of an expanded Relative
Effect Potency (REP) database, moving away from the previous reliance on expert judgment.
[15][18]

e Change in PCB 126 TEF: The most notable change for PCBs was the reduction of the TEF
for PCB 126 from 0.1 to 0.03.[18] This reflects a more statistically robust analysis of its
potency relative to TCDD.
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e Mono-ortho PCBs Unchanged: The expert panel decided to retain the 2005 TEF values for
all mono-ortho PCBs.[16][17] This decision was made due to the limited and highly variable
data available for these congeners, which have significantly lower AhR-binding affinity and

toxic potency.[5]

Experimental Determination of Toxic Equivalency
Factors

TEFs are not measured directly but are derived from a comprehensive evaluation of
experimental data from both in vivo and in vitro studies. These studies generate Relative Effect
Potency (REP) values, which compare the potency of a specific congener to TCDD for a given
biological endpoint.[5] A TEF is a consensus value derived from the distribution of all available
REPs.
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Caption: General workflow for the determination of a Toxic Equivalency Factor (TEF).
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In Vivo Bioassays

In vivo studies in laboratory animals are critical for establishing TEFs as they reflect the
integrated toxicological response of a whole organism.

o Causality: These studies are chosen because endpoints like thymic atrophy, body weight
loss, and liver enzyme induction are hallmark, dose-dependent effects of AhR activation by
TCDD and related compounds. By comparing the dose of a PCB congener required to
produce the same magnitude of response as a known dose of TCDD, a robust REP can be
calculated.

» Self-Validation: The use of a TCDD dose-response curve within the same study serves as an
internal standard. The consistency of the TCDD response validates the sensitivity and
reliability of the specific animal model and experimental run.

In Vitro Bioassays

In vitro cell-based assays offer a mechanistic, higher-throughput, and more cost-effective
method for determining REPs.[19]

o Causality: These assays directly measure the activation of the AhR pathway. For example,
the Ethoxyresorufin-O-Deethylase (EROD) assay quantifies the activity of the CYP1A1
enzyme, which is directly transcriptionally regulated by the AhR/ARNT complex.[13] Reporter
gene assays, like the Dioxin-Responsive Chemical Activated Luciferase gene eXpression
(DR-CALUX) assay, use cell lines engineered with a luciferase gene under the control of an
XRE.[20] The amount of light produced is directly proportional to the degree of AhR
activation.

o Self-Validation: Similar to in vivo studies, a full dose-response curve for TCDD is run in
parallel with the test congeners on every plate. The EC50 (the concentration that produces
50% of the maximal response) of TCDD serves as the benchmark against which the EC50 of
the PCB congener is compared to calculate the REP, ensuring the assay is performing
correctly.[13]

Detailed Experimental Protocol: The EROD
Bioassay for REP Determination
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The EROD bioassay is a widely used fluorometric method to measure CYP1A1l enzymatic
activity, a sensitive biomarker of AhR activation.[21]

Objective: To determine the REP of a PCB congener relative to TCDD by comparing their
respective EC50 values for CYP1ALl induction in a suitable cell line (e.g., H4lIE rat hepatoma
cells).

Methodology:
e Cell Culture and Plating:

o Culture H4IIE cells in the recommended growth medium supplemented with fetal bovine
serum.

o Trypsinize and count the cells. Seed the cells into a 96-well, clear-bottom, black-walled
plate at a density that will result in a confluent monolayer after 24 hours. Incubate at 37°C,
5% CO:.

o Rationale: A confluent monolayer ensures a consistent cell number per well, reducing
variability in the results.

e Dosing:

o Prepare serial dilutions of TCDD (the reference compound) and the test PCB congener in
culture medium. A typical concentration range for TCDD might be 1 pM to 1 nM. The range
for the PCB congener will depend on its expected potency.

o Remove the growth medium from the cells and replace it with the medium containing the
various concentrations of TCDD, the PCB congener, or vehicle control (e.g., DMSO).

o Incubate the plate for 24-72 hours.

o Rationale: The incubation period allows sufficient time for AhR activation, transcription of
the CYP1A1 gene, translation into protein, and accumulation of functional enzyme.

o EROD Assay Reaction:
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[e]

After incubation, aspirate the dosing medium and wash the cells gently with phosphate-
buffered saline (PBS).

[e]

Add a reaction mixture containing a buffer, a source of NADPH (a required cofactor), and
the substrate 7-ethoxyresorufin to each well.

[e]

Incubate the plate at 37°C for a predetermined time (e.g., 15-60 minutes).

(¢]

Rationale: The CYP1A1 enzyme metabolizes the non-fluorescent 7-ethoxyresorufin into
the highly fluorescent product, resorufin.

o Measurement and Data Analysis:
o Stop the reaction by adding a solvent like acetonitrile.

o Read the fluorescence of the resorufin product on a plate reader (e.g., excitation ~530 nm,
emission ~590 nm).

o Separately, perform a protein quantification assay (e.g., BCA assay) on the same wells to
normalize the fluorescence signal to the amount of cellular protein.

o Plot the normalized fluorescence (as a measure of EROD activity) against the log of the
concentration for both TCDD and the PCB congener.

o Fit the data to a four-parameter logistic (sigmoidal) dose-response curve to determine the
EC50 for each compound.

o Rationale: Normalizing to protein content corrects for any minor differences in cell number
between wells. The sigmoidal curve provides a robust statistical method for calculating the
EC50.

o REP Calculation:
o Calculate the REP using the formula: REP = EC50 (TCDD) / EC50 (PCB congener)

o Rationale: This ratio directly compares the molar concentration required to achieve the
same level of biological effect, providing a quantitative measure of the congener's potency
relative to TCDD.
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Limitations and Future Directions

Despite its utility in risk assessment, the TEF concept has inherent limitations:

o Species Differences: TEFs are largely based on data from rodent studies, but species can
exhibit different sensitivities to dioxin-like compounds. For example, in vitro data suggests
that human cells may be one to two orders of magnitude less sensitive to PCB 126 than
rodent cells.[22][23]

» Non-Additive Interactions: The TEQ model assumes that the effects of different congeners in
a mixture are additive.[14] However, some studies suggest that antagonistic or synergistic
interactions can occur, particularly when non-dioxin-like compounds are present.[24]

» Endpoint Specificity: The TEF framework is based on AhR-mediated toxicity. It does not
account for other toxic mechanisms, such as neurotoxicity, which may be significant for some
non-dioxin-like PCB congeners.[8]

Future research will likely focus on developing species-specific or even human-specific TEFs
and exploring more complex models that can account for non-additive interactions to further
refine human health risk assessments.[22]

Conclusion

The Toxic Equivalency Factor framework is an indispensable tool for researchers and
regulators, providing a scientifically grounded method for assessing the risk posed by complex
mixtures of dioxin-like PCBs. By anchoring the relative potency of individual congeners to the
well-characterized toxicity of TCDD via the shared AhR mechanism, the TEF approach
translates complex analytical data into a single, risk-relevant metric. The evolution from the
2005 to the 2022 WHO TEF values demonstrates a commitment to refining this tool as more
data and more sophisticated analytical methods become available, ensuring its continued
relevance in protecting human and environmental health.
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